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Abstract
Diquat dibromide, a non-selective contact herbicide, exerts its potent phytotoxic effects through

a rapid, light-dependent mechanism centered on the disruption of photosynthesis. This

technical guide provides an in-depth exploration of the molecular processes initiated by diquat

in plants. It details the interception of the photosynthetic electron transport chain at

Photosystem I, the subsequent generation of highly reactive oxygen species (ROS), and the

ensuing cascade of cellular damage leading to rapid tissue necrosis. This document

summarizes key quantitative data, provides detailed experimental protocols for assessing

diquat's effects, and utilizes graphical representations to illustrate the core mechanisms and

experimental workflows.

Introduction
Diquat dibromide (1,1'-ethylene-2,2'-bipyridyldiylium dibromide) is a quaternary ammonium

compound widely used in agriculture for weed control and as a pre-harvest desiccant.[1] Its

efficacy lies in its ability to cause rapid desiccation and death of contacted plant tissue.[1][2]

The herbicidal activity of diquat is intrinsically linked to the process of photosynthesis, requiring

light to initiate its toxic effects.[2][3] This guide delves into the intricate biochemical and cellular

events that define the mechanism of action of diquat in plants.
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Core Mechanism of Action: Disruption of
Photosystem I and Oxidative Stress
The primary mode of action of diquat is the interception of electrons within Photosystem I (PSI)

of the photosynthetic electron transport chain, leading to a cascade of oxidative events.[4][5][6]

[7][8][9]

Interaction with Photosystem I
Under normal photosynthetic conditions, light energy excites electrons in PSI, which are then

transferred to ferredoxin. Ferredoxin, in turn, reduces NADP+ to NADPH, a crucial molecule for

carbon fixation and other anabolic processes.[6][7]

Diquat, due to its redox potential of -349 mV, acts as an efficient electron acceptor from

ferredoxin, outcompeting NADP+.[10] The diquat dication (DQ²⁺) is reduced by one electron to

form a stable, green-colored radical cation (DQ•⁺).[9][10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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